Cas no 91902-87-3 (Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-)

Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- structure
91902-87-3 structure
Product Name:Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
CAS No:91902-87-3
MF:C13H12O3
MW:216.232583999634
CID:767154
PubChem ID:71328601
Update Time:2025-04-19

Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
    • 1-(1,8-dihydroxy-6-methylnaphthalen-2-yl)ethanone
    • 1-(1,8-Dihydroxy-6-methylnaphthalen-2-yl)ethan-1-one
    • 91902-87-3
    • DTXSID30757535
    • Inchi: 1S/C13H12O3/c1-7-5-9-3-4-10(8(2)14)13(16)12(9)11(15)6-7/h3-6,15-16H,1-2H3
    • InChI Key: JTURDGSXQNLYHD-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)=O)=CC=C2C=C(C)C=C(C2=1)O

Computed Properties

  • Exact Mass: 216.078644241g/mol
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.5Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.